Cas no 79580-51-1 (a-D-Mannopyranoside, 4-nitrophenyl2-O-a-D-glucopyranosyl-)

• Product Name: a-D-Mannopyranoside, 4-nitrophenyl2-O-a-D-glucopyranosyl-
• CAS No: 79580-51-1
• MF: C₁₈H₂₅NO₁₃
• MW: 463.390006780624
• CID: 571195
• PubChem ID: 133234
• Update Time: 2025-04-19

a-D-Mannopyranoside, 4-nitrophenyl2-O-a-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranoside, 4-nitrophenyl2-O-a-D-glucopyranosyl-
• 4-nitrophenyl 2-O-alpha-D-glucopyranosyl-alpha-D-mannopyranoside
• alpha-D-mannopyranoside, 4-nitrophenyl 2-O-alpha-D-glucopyranosyl-
• Para-nitrophenyl 2-O-alpha-D-glucopyranosyl-alpha-D-mannopyranoside
• SCHEMBL4288149
• NGPMP
• 79580-51-1

• Inchi： 1S/C18H25NO13/c20-5-9-11(22)13(24)15(26)17(30-9)32-16-14(25)12(23)10(6-21)31-18(16)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12-,13+,14+,15-,16+,17-,18+/m1/s1
• InChI Key： ZGWCYKZKLZNQQX-NWRHGGHFSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](OC2C=CC(=CC=2)[N+](=O)[O-])O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 463.13258985g/mol
• Monoisotopic Mass: 463.13258985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 224Ų